![molecular formula C12H14N4OS B10805773 N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]pyridine-4-carboxamide](/img/structure/B10805773.png)
N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]pyridine-4-carboxamide
Description
N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]pyridine-4-carboxamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted at the 5-position with a 2-methylpropyl (isobutyl) group and at the 2-position with a pyridine-4-carboxamide moiety.
Properties
Molecular Formula |
C12H14N4OS |
|---|---|
Molecular Weight |
262.33 g/mol |
IUPAC Name |
N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]pyridine-4-carboxamide |
InChI |
InChI=1S/C12H14N4OS/c1-8(2)7-10-15-16-12(18-10)14-11(17)9-3-5-13-6-4-9/h3-6,8H,7H2,1-2H3,(H,14,16,17) |
InChI Key |
CNFDZNWYQUFZSF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1=NN=C(S1)NC(=O)C2=CC=NC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Synthetic Accessibility : The target compound’s isobutyl group may require specialized alkylation strategies, contrasting with the straightforward thioether formation seen in analogs like 5e–5j .
- Biological Potential: Tetrazolyl and thiadiazole derivatives (e.g., –4) demonstrate plant growth regulation and pesticidal activity, suggesting the target compound’s pyridine-thiadiazole hybrid structure warrants evaluation in agrochemical screens .
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